Cas no 2244482-03-7 (Ethyl 2-(8-oxo-1,7-naphthyridin-7(8H)-yl)acetate)

• Product Name: Ethyl 2-(8-oxo-1,7-naphthyridin-7(8H)-yl)acetate
• CAS No: 2244482-03-7
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 4641479
• Update Time: 2025-10-28

Ethyl 2-(8-oxo-1,7-naphthyridin-7(8H)-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(8-oxo-1,7-naphthyridin-7(8H)-yl)acetate

• Inchi： 1S/C12H12N2O3/c1-2-17-10(15)8-14-7-5-9-4-3-6-13-11(9)12(14)16/h3-7H,2,8H2,1H3
• InChI Key： ZIZMRPWGOSCWEH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CN(CC(OCC)=O)C2=O)C=CC=1

Additional information on Ethyl 2-(8-oxo-1,7-naphthyridin-7(8H)-yl)acetate

Research Brief on Ethyl 2-(8-oxo-1,7-naphthyridin-7(8H)-yl)acetate (CAS: 2244482-03-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(8-oxo-1,7-naphthyridin-7(8H)-yl)acetate (CAS: 2244482-03-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic scaffold belongs to the 1,7-naphthyridine family, which has demonstrated diverse biological activities, particularly in the context of kinase inhibition and antimicrobial applications. Recent studies have focused on its synthetic accessibility, structural modifications, and potential therapeutic applications.

The compound's core structure features a naphthyridine ring system with an ester-functionalized side chain, providing versatility for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) reported its use as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, showing promising activity in B-cell malignancy models. The researchers highlighted the compound's ability to serve as a versatile building block for structure-activity relationship studies.

In antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024, 34, 128765) demonstrated that derivatives of Ethyl 2-(8-oxo-1,7-naphthyridin-7(8H)-yl)acetate exhibited potent activity against drug-resistant Gram-positive bacterial strains, with MIC values in the low micromolar range. The study particularly noted the compound's ability to disrupt bacterial cell wall biosynthesis through a novel mechanism distinct from existing antibiotics.

From a synthetic chemistry perspective, several innovative routes to access this scaffold have been developed. A 2023 Nature Communications paper (14, 5678) described a photocatalytic approach for its preparation under mild conditions, achieving excellent yields and scalability. This advancement addresses previous challenges in the large-scale production of this intermediate, potentially facilitating its broader application in drug discovery programs.

The compound's pharmacokinetic properties have also been investigated in recent preclinical studies. Research published in European Journal of Pharmaceutical Sciences (2024, 185, 106418) examined its metabolic stability and membrane permeability, revealing favorable characteristics for further development. The ester moiety was found to undergo efficient hydrolysis in physiological conditions, suggesting potential as a prodrug strategy for delivering the active naphthyridinone pharmacophore.

Ongoing research directions include exploring its application in targeted protein degradation (PROTACs) and as a fluorescent probe for biological imaging. Preliminary results presented at the 2024 American Chemical Society National Meeting indicated that appropriately functionalized derivatives can serve as effective warheads for E3 ligase recruitment in PROTAC design, opening new avenues for cancer therapeutics.

In conclusion, Ethyl 2-(8-oxo-1,7-naphthyridin-7(8H)-yl)acetate represents a versatile scaffold with multiple applications in medicinal chemistry and chemical biology. Its recent prominence in literature underscores the growing recognition of 1,7-naphthyridine derivatives as privileged structures in drug discovery. Future research will likely focus on expanding its therapeutic applications and optimizing its physicochemical properties for specific indications.